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Compound of Interest

Compound Name: cumyl bromoacetate

Cat. No.: B568931 Get Quote

In-Depth Technical Guide: Cumyl Bromoacetate
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 153698-47-6

Abstract
This technical guide provides a comprehensive overview of cumyl bromoacetate, a

halogenated ester of interest in organic synthesis and potentially in drug development. Due to

the limited availability of specific experimental data for cumyl bromoacetate, this guide draws

upon established knowledge of related bromoacetate compounds to infer potential reactivity,

biological activity, and safe handling procedures. The document summarizes key chemical and

physical properties, outlines general synthetic approaches, and discusses potential

applications. All quantitative data is presented in structured tables, and a logical workflow for its

synthesis is provided as a Graphviz diagram.

Chemical and Physical Properties
Cumyl bromoacetate, also known as 2-phenylpropan-2-yl 2-bromoacetate, is an organic

compound with the molecular formula C₁₁H₁₃BrO₂. While extensive experimental data for this

specific compound is not readily available in the public domain, its properties can be estimated

based on its structure and data from similar bromoacetate esters.
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Property Value Source

CAS Number 153698-47-6

Molecular Formula C₁₁H₁₃BrO₂

Molecular Weight 257.12 g/mol

IUPAC Name
2-phenylpropan-2-yl 2-

bromoacetate

SMILES CC(C)(OC(=O)CBr)c1ccccc1

Physical State
Likely a liquid at room

temperature
Inferred

Solubility

Expected to be soluble in

organic solvents like alcohol,

benzene, and ether, and

insoluble in water.

Inferred

Supplier Information
Cumyl bromoacetate is available from several chemical suppliers, primarily for research and

development purposes.

Supplier Website

Sigma-Aldrich --INVALID-LINK--

LGC Standards [https://www.lgcstandards.com](

To cite this document: BenchChem. [cumyl bromoacetate CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568931#cumyl-bromoacetate-cas-number-and-
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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